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For Researchers, Scientists, and Drug Development Professionals

Guanidine carbonate, an organic salt with the formula [C(NH₂)₃]₂CO₃, is a versatile compound

with diverse applications in the formulation of detergents and cosmetics. Its strong basicity,

buffering capacity, and protein-denaturing properties make it a valuable ingredient in a range of

consumer products. This document provides detailed application notes and experimental

protocols for the use of guanidine carbonate in these formulations, with a focus on its role in

"no-lye" hair relaxers, as a pH modifier in cosmetics, and as a synergistic agent in detergents.

Application in Cosmetics
Guanidine carbonate is primarily utilized in cosmetic formulations for its ability to modify protein

structures, particularly keratin in hair, and to regulate and stabilize the pH of various products.

Hair Care: "No-Lye" Hair Relaxers and Straighteners
In the realm of hair care, guanidine carbonate is a key component of "no-lye" chemical hair

relaxers. These systems are considered milder alternatives to traditional sodium hydroxide

(lye)-based relaxers.[1]

Mechanism of Action: Guanidine carbonate itself is not the active hair-straightening agent.

Instead, it serves as a precursor to generate guanidine hydroxide in situ. This is typically

achieved by mixing an aqueous solution or a cream containing guanidine carbonate (the
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"activator") with a cream containing calcium hydroxide (the "base") immediately before

application.[2] The resulting reaction produces guanidine hydroxide and insoluble calcium

carbonate.[1][3] Guanidine hydroxide, a strong organic base, penetrates the hair shaft and

breaks the disulfide bonds in the keratin protein structure, allowing the hair to be mechanically

straightened.[1] A subsequent neutralization step reforms these bonds in the new, straightened

configuration.

Activator Component Base Component

Guanidine Carbonate
(in aqueous solution/cream)

Mixing prior to application

Calcium Hydroxide
(in cream)

In Situ Reaction

Guanidine Hydroxide
(Active Straightening Agent)

Calcium Carbonate
(Insoluble Byproduct)

Click to download full resolution via product page

Quantitative Data: Typical Formulation Ranges

The following table summarizes typical concentration ranges for the key components in a two-

part "no-lye" hair relaxer system based on guanidine carbonate.
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Component Part Function
Typical
Concentration
(% w/w)

Reference(s)

Guanidine

Carbonate
Activator

Precursor to

active ingredient

20 - 30 (in

activator

solution)

[4]

Calcium

Hydroxide
Base

Reactant to form

guanidine

hydroxide

4 - 7 (in base

cream)
[4]

Guanidine

Hydroxide
Final Mix

Active hair

straightening

agent

Varies based on

mixing ratio
[5]

Final Mixture pH Final Mix
Effective range

for hair relaxation
12.0 - 13.5 [6]

pH Regulation and Buffering in Skin and Hair Care
Guanidine carbonate's alkaline nature makes it an effective pH adjuster and buffering agent in

various cosmetic formulations, including creams, lotions, and hair dyes.[1][7] Maintaining a

specific pH is crucial for product stability, efficacy, and safety, ensuring the formulation is gentle

on the skin and hair.[8]

Application Notes:

In skin care products, it helps to maintain an alkaline pH, which can enhance the efficacy of

certain preservatives.[1]

In hair colorants, it acts as an alkalizing agent to facilitate the penetration of dye molecules

into the hair shaft.[1]

Skin Conditioning Agent
Guanidine carbonate is also reported to function as a skin conditioning agent, improving the

texture and feel of the skin by providing a smooth and soft finish.[8] This makes it a versatile

ingredient in products such as lotions and creams.[8]
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Application in Detergents
In the formulation of synthetic detergents, guanidine carbonate is described as a "synergistic

agent" and a "moisture agent".[9][10] While detailed mechanistic studies and quantitative

performance data are not extensively available in the public domain, its role is generally

understood to be related to its properties as a strong organic alkali.

Application Notes:

pH Buffering: Guanidine carbonate can help to maintain a high pH in the wash liquor, which

is crucial for the effective removal of many types of soil and stains, particularly those of an

acidic nature. This alkaline environment can also enhance the performance of other

detergent components like surfactants and enzymes.

Builder/Synergist: As a "builder" or "synergist," it may contribute to the overall cleaning

performance by sequestering hard water ions (though this is not its primary function

compared to traditional builders like zeolites or phosphates) and by preventing the

redeposition of soil onto fabrics.[9] The term "synergist" suggests that it enhances the

cleaning power of the primary surfactants in the formulation.[9]

Due to the limited availability of specific quantitative data and detailed protocols for the

application of guanidine carbonate in detergents, the following sections will focus on the more

well-documented cosmetic applications.

Experimental Protocols for Cosmetic Formulations
The following protocols provide detailed methodologies for the formulation and evaluation of a

"no-lye" hair relaxer containing guanidine carbonate.

Protocol for Formulation of a Two-Component "No-Lye"
Hair Relaxer
This protocol is based on a representative formulation for a "no-lye" hair relaxer system.[1]

Materials and Equipment:

Beakers and mixing vessels
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Water bath or heating mantle with temperature control

Homogenizer or high-shear mixer

Weighing balance

pH meter

Deionized water

Raw materials as listed in the table below

Formulation Components:

Component A: Base Cream Function % w/w

Deionized Water Solvent q.s. to 100

Calcium Hydroxide Reactant 5.00

Emulsifying Wax NF Emulsifier 10.00

Cetearyl Alcohol Thickener, Emollient 5.00

Mineral Oil Emollient, Oil Phase 15.00

Petrolatum Emollient, Occlusive 10.00

Propylene Glycol Humectant 3.00

Conditioning Agent (e.g.,

Polyquaternium-10)
Conditioning 0.50

Xanthan Gum Stabilizer 0.30

Preservative (e.g.,

Phenoxyethanol)
Preservative 0.80

Fragrance Fragrance 0.20
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Component B: Activator

Solution
Function % w/w

Deionized Water Solvent q.s. to 100

Guanidine Carbonate Precursor 25.00

Propylene Glycol Humectant, Solvent 5.00

Aloe Vera Extract Soothing Agent 1.00

Tetrasodium EDTA Chelating Agent 0.10

Preservative (e.g.,

Methylparaben)
Preservative 0.20

Procedure for Component A (Base Cream):

In a main vessel, disperse the xanthan gum in propylene glycol to form a slurry.

Add the deionized water to the main vessel and mix until the xanthan gum is fully hydrated.

Begin heating the main vessel to 75-80°C.

In a separate vessel, combine the emulsifying wax, cetearyl alcohol, mineral oil, and

petrolatum. Heat this oil phase to 75-80°C.

In the main aqueous phase vessel, disperse the calcium hydroxide with vigorous mixing.

Once both phases are at 75-80°C, slowly add the oil phase to the aqueous phase with

continuous homogenization.

Mix for 15-20 minutes until a uniform emulsion is formed.

Begin cooling the emulsion while stirring.

At approximately 40°C, add the conditioning agent, preservative, and fragrance.

Continue mixing until the cream is smooth and has reached room temperature (20-25°C).
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Procedure for Component B (Activator Solution):

In a suitable vessel, add the deionized water and begin mixing.

Slowly add the guanidine carbonate and mix until completely dissolved.

Add the propylene glycol, aloe vera extract, tetrasodium EDTA, and preservative, mixing until

the solution is homogeneous.

Final Product Preparation:

Package Component A and Component B in separate containers.

The final hair relaxer is prepared by mixing the Base Cream and Activator Solution, typically

at a weight ratio specified by the product instructions (e.g., a 1:1 or other specified ratio),

immediately before application.[1]
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Aqueous Phase Preparation

Oil Phase Preparation

Disperse Xanthan Gum in Propylene Glycol

Add Deionized Water and Hydrate Gum

Heat to 75-80°C

Disperse Calcium Hydroxide

Combine Phases with Homogenization

Combine Waxes and Oils

Heat to 75-80°C

Cool with Stirring

Add Cool-Down Ingredients (<40°C)

Base Cream (Component A)

Click to download full resolution via product page

Protocol for Evaluating Hair Straightening Efficacy
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This protocol provides a method for assessing the degree of straightening of curly hair tresses

treated with the formulated relaxer.

Materials and Equipment:

Curly hair tresses (e.g., from a single source to ensure consistency)

The prepared two-component hair relaxer

Applicator brush

Stopwatch

Neutralizing shampoo

Deep conditioner

Ruler or protractor

Camera for photographic documentation

Image analysis software (optional)

Procedure:

Hair Tress Preparation:

Cleanse the hair tresses with a clarifying shampoo and allow them to air dry completely.

Measure and record the initial length and curl pattern of each tress. This can be done by

measuring the length of the tress in its natural curly state and its fully extended length.

Relaxer Application:

Mix the Base Cream (Component A) and Activator Solution (Component B) according to

the predetermined ratio.

Apply the freshly mixed relaxer evenly to the hair tress, ensuring complete saturation.

Avoid direct contact with the mounting tab of the tress.
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Start the stopwatch immediately upon application.

Gently smooth the hair tress with the back of the applicator brush at regular intervals (e.g.,

every 2-3 minutes) during the processing time.

The total processing time will vary depending on the hair type and desired degree of

straightening (typically 15-30 minutes).[1]

Rinsing and Neutralization:

After the desired processing time, thoroughly rinse the relaxer from the hair tress with

warm water until the water runs clear.

Apply a neutralizing shampoo and lather for the recommended time (typically 5-10

minutes) to stop the chemical reaction and help reform the disulfide bonds.

Rinse the neutralizing shampoo completely.

Conditioning and Drying:

Apply a deep conditioning treatment to the hair tress and leave it on for the recommended

time.

Rinse the conditioner and gently blot the tress with a towel.

Allow the hair tress to air dry completely in a hanging position without any tension.

Efficacy Evaluation:

Once dry, visually assess the degree of straightness.

Measure the final length of the relaxed hair tress. The increase in length from the initial

curly state is an indicator of straightening.

Quantitative Assessment (optional): The degree of relaxation can be calculated as a

percentage:
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Relaxation (%) = [(Final Length - Initial Curly Length) / (Initial Extended Length - Initial

Curly Length)] x 100

Take photographs of the tresses before and after treatment for a visual record.

Protocol for Stability and Quality Control Testing
This protocol outlines key tests to ensure the stability and quality of the cosmetic formulation.

3.3.1. pH Measurement

Equipment: Calibrated pH meter with a suitable electrode.

Procedure for Creams:

Prepare a 10% dispersion of the cream in deionized water (e.g., 10g of cream in 90g of

water).

Stir thoroughly to ensure a uniform mixture.

Immerse the pH electrode in the dispersion and record the reading once it stabilizes.

3.3.2. Viscosity Measurement

Equipment: Rotational viscometer (e.g., Brookfield type) with appropriate spindles.

Procedure:

Allow the cream sample to equilibrate to a controlled temperature (e.g., 25°C).

Place an appropriate amount of the sample in a suitable container for the viscometer.

Select a spindle and rotational speed appropriate for the expected viscosity of the cream.

Lower the spindle into the sample to the correct depth.

Start the viscometer and allow the reading to stabilize before recording the viscosity in

centipoise (cP).
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3.3.3. Stability Testing (Accelerated)

Procedure:

Place samples of the final product in its intended packaging in a stability oven at an

elevated temperature (e.g., 40°C or 45°C).[11]

At specified time points (e.g., 1, 2, and 3 months), remove samples and evaluate for any

changes in physical properties such as color, odor, pH, viscosity, and phase separation.

[11]

A freeze-thaw cycle test (e.g., 24 hours at -10°C followed by 24 hours at room

temperature, repeated for 3 cycles) can also be performed to assess stability under

temperature fluctuations.

Safety Considerations
Guanidine carbonate and the resulting guanidine hydroxide are strong bases and can cause

skin and eye irritation.[3] It is crucial to handle these chemicals with appropriate personal

protective equipment, including gloves and safety goggles. Formulations containing guanidine

carbonate should be carefully evaluated for their potential to cause skin irritation. The final pH

of any cosmetic product should be within a safe range for its intended use. For hair relaxers,

while a high pH is necessary for efficacy, care must be taken to avoid prolonged or direct

contact with the scalp to minimize the risk of irritation or chemical burns.[12]

In conclusion, guanidine carbonate is a multifunctional ingredient with significant applications in

both the cosmetic and detergent industries. While its role in cosmetics, particularly in hair

relaxers, is well-documented with available formulation and testing protocols, its synergistic

function in detergents warrants further investigation to fully elucidate its mechanism and

quantify its benefits. The protocols and data presented here provide a comprehensive guide for

researchers and formulators working with this versatile compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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